3-(5,6-Dimethylpyridin-3-yl)butan-2-ol

• Molecular Formula: C11H17NO
• Molecular Weight: 179.26 g/mol
• IUPAC Name: 3-(5,6-dimethylpyridin-3-yl)butan-2-ol
• InChI: InChI=1S/C11H17NO/c1-7-5-11(6-12-9(7)3)8(2)10(4)13/h5-6,8,10,13H,1-4H3
• InChI Key: PNNHUSTXXVJKFD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CN=C1C)C(C)C(C)O

Description

3-(5,6-Dimethylpyridin-3-yl)butan-2-ol is an organic compound with the molecular formula C₁₁H₁₇NO It features a pyridine ring substituted with two methyl groups at positions 5 and 6, and a butanol side chain at position 3

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(5,6-Dimethylpyridin-3-yl)butan-2-ol can be achieved through several methods. One common approach involves the reaction of 5,6-dimethylpyridine with a suitable butanol derivative under controlled conditions. For example, the Grignard reaction can be employed, where 5,6-dimethylpyridine is reacted with a Grignard reagent such as butylmagnesium bromide, followed by hydrolysis to yield the desired product .

Industrial Production Methods

Industrial production of this compound typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as distillation, crystallization, and purification to obtain the final product in a form suitable for various applications .

Chemical Reactions Analysis

Types of Reactions

3-(5,6-Dimethylpyridin-3-yl)butan-2-ol undergoes several types of chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form the corresponding alkane.

Substitution: The hydroxyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Reagents like thionyl chloride or phosphorus tribromide can be used for substitution reactions.

Major Products Formed

Oxidation: Formation of 3-(5,6-dimethylpyridin-3-yl)butan-2-one.

Reduction: Formation of 3-(5,6-dimethylpyridin-3-yl)butane.

Substitution: Formation of various substituted derivatives depending on the reagent used.

Scientific Research Applications

3-(5,6-Dimethylpyridin-3-yl)butan-2-ol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a building block for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-(5,6-Dimethylpyridin-3-yl)butan-2-ol involves its interaction with specific molecular targets and pathways. The compound may act by binding to receptors or enzymes, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved .

Comparison with Similar Compounds

Similar Compounds

• 3-(5,6-Dimethylpyridin-3-yl)butan-2-one
• 3-(5,6-Dimethylpyridin-3-yl)butane
• 3-(5,6-Dimethylpyridin-3-yl)butan-2-amine

Uniqueness

3-(5,6-Dimethylpyridin-3-yl)butan-2-ol is unique due to the presence of both a hydroxyl group and a dimethyl-substituted pyridine ring. This combination imparts distinct chemical and physical properties, making it valuable for specific applications in research and industry .